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Compound of Interest

Compound Name: DWP-05195

CAS No.: 904309-12-2

Cat. No.: B15577635

Get Quote

Note to the Reader: As of late 2025, publicly available scientific literature and clinical trial data

are limited regarding the administration of DWP-05195 specifically in rodent models. The

primary research available focuses on a first-in-human clinical study. Therefore, the following

application notes and protocols are presented as a generalized framework based on standard

practices for evaluating novel therapeutic compounds in preclinical rodent studies. The specific

parameters and methodologies would need to be adapted once data from DWP-05195 rodent

studies become available.

Introduction
DWP-05195 is a novel antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a

key receptor involved in pain signaling.[1] As a TRPV1 antagonist, DWP-05195 holds promise

for the management of various pain conditions.[1] Preclinical evaluation in rodent models is a

critical step to characterize the pharmacokinetics (PK), pharmacodynamics (PD), efficacy, and

safety profile of a new chemical entity like DWP-05195 before advancing to human trials. This

document provides a template for the experimental protocols and data presentation for such

studies.
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Mechanism of Action: TRPV1 Antagonism
The proposed mechanism of action for DWP-05195 is the inhibition of the TRPV1 receptor.

This action is expected to block the downstream signaling cascade initiated by noxious stimuli,

thereby producing an analgesic effect.
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Caption: Proposed mechanism of DWP-05195 as a TRPV1 antagonist.

Quantitative Data Summary (Hypothetical)
The following tables are templates for summarizing key data from rodent studies.

Table 1: Hypothetical Pharmacokinetic Parameters of DWP-05195 in Sprague-Dawley Rats
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Parameter
Oral Administration (10
mg/kg)

Intravenous
Administration (1 mg/kg)

Cmax (ng/mL) Data Not Available Data Not Available

Tmax (h) Data Not Available Data Not Available

AUC₀₋t (ng·h/mL) Data Not Available Data Not Available

Half-life (t½) (h) Data Not Available Data Not Available

Bioavailability (%) Data Not Available N/A

Clearance (mL/min/kg) Data Not Available Data Not Available

Volume of Distribution (L/kg) Data Not Available Data Not Available

Table 2: Hypothetical Efficacy of DWP-05195 in a Rodent Pain Model (e.g., Hot Plate Test)

Treatment Group Dose (mg/kg, p.o.)
Latency to
Response
(seconds)

% Maximum
Possible Effect
(%MPE)

Vehicle Control 0 Data Not Available Data Not Available

DWP-05195 3 Data Not Available Data Not Available

DWP-05195 10 Data Not Available Data Not Available

DWP-05195 30 Data Not Available Data Not Available

Positive Control (e.g.,

Morphine)
5 Data Not Available Data Not Available

Experimental Protocols
The following are generalized protocols for key experiments that would be conducted to

evaluate DWP-05195 in rodent models.

Pharmacokinetic Study Protocol
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Objective: To determine the pharmacokinetic profile of DWP-05195 following oral and

intravenous administration in rats.

Workflow:

Animal Acclimation
(Sprague-Dawley Rats, 7 days)

Overnight Fasting
(12 hours)

Randomization into Groups
(Oral vs. IV)

DWP-05195 Administration

Serial Blood Collection
(e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24h)

Plasma Separation
(Centrifugation)

LC-MS/MS Analysis
(Quantification of DWP-05195)

Pharmacokinetic Modeling
(e.g., Non-compartmental analysis)

 

Animal Acclimation
(C57BL/6 Mice, 7 days)

Baseline Hot Plate Latency Measurement

Randomization into Treatment Groups

Administration of Vehicle, DWP-05195, or Positive Control

Post-Dose Latency Measurement
(e.g., 30, 60, 90, 120 min)

Calculation of %MPE and Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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